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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical structure, properties, and
potential applications of 4'-Methoxy-S-trityl-L-cysteinol. While direct experimental data for
this specific compound is not readily available in public literature, this document extrapolates its
characteristics from closely related and well-documented analogues. This information is
intended to support research and development efforts in peptide synthesis, drug discovery, and
medicinal chemistry.

Chemical Structure and Properties

4'-Methoxy-S-trityl-L-cysteinol is a derivative of the amino acid L-cysteine. Its structure is
characterized by three key features:

o L-Cysteinol Backbone: The core of the molecule is L-cysteinol, which is derived from L-
cysteine by the reduction of the carboxylic acid group to a primary alcohol.

o S-Trityl Group: The thiol group of the cysteine residue is protected by a trityl (triphenylmethyl)
group. This bulky protecting group prevents the oxidation of the thiol to a disulfide.
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o 4'-Methoxy Substituent: One of the phenyl rings of the trityl group is substituted at the para
(4" position with a methoxy group (-OCHs). This electron-donating group increases the acid
lability of the trityl group, allowing for its removal under milder acidic conditions compared to
the standard trityl group.

The IUPAC name for this compound is (2R)-2-amino-3-((4-
methoxyphenyl)diphenylmethylsulfanyl)propan-1-ol.

Chemical Structure:
Caption: 2D structure of 4'-Methoxy-S-trityl-L-cysteinol.

Physicochemical Data Comparison

The following table summarizes key quantitative data for 4'-Methoxy-S-trityl-L-cysteinol and
its closely related analogues. Data for the target compound is calculated, while data for the
analogues is derived from publicly available sources.

4'-Methoxy-S- Fmoc-S-4- .
Fmoc-S-trityl- N-Fmoc-S-

trityl-L- methoxytrityl- . .
Property . ; L-cysteine[3] trityl-L-
cysteinol L-cysteine[1] .
[4] cysteinol[5]
(Calculated) [2]
CAS Number Not available 177582-21-7 103213-32-7 215954-72-6
Molecular
C29H290NO2S C3sH33NOsS C37H31NO4S C37H33NOsS
Formula
Molecular Weight  459.61 g/mol 615.74 g/mol 585.71 g/mol 571.7 g/mol
) ] White to almost
White to off-white )
Appearance - white powder[3] -
powder
[4]
Melting Point - - 170-180 °C[4] -
Insoluble in
- Soluble in most water; Soluble in
Solubility - -

organic solvents most organic
solvents[3][6]
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Experimental Protocols

While a specific protocol for the synthesis of 4'-Methoxy-S-trityl-L-cysteinol is not published,
a plausible synthetic route can be devised based on standard organic chemistry techniques

and protocols for related compounds.

Proposed Synthesis of 4'-Methoxy-S-trityl-L-cysteinol:

1. 4-methoxytrityl chloride 1. SOClz in Methanol 1. Reducing agent (e.g., LiBHa)
in THF (Reduction)

2. Base (e.g., TEA) in DCM Esterification] ) - .
S-(4-methoxytrityl)-L-cysteine S-(4-methoxytrityl)-L-cysteine methyl ester | 1@ 4-Methoxy-S-trityl-L-cysteinol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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